1-{1-[(2,4-dichlorophenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol

• IUPAC Name: 1-[1-[(2,4-dichlorophenyl)methyl]triazol-4-yl]ethanol
• InChI: InChI=1S/C11H11Cl2N3O/c1-7(17)11-6-16(15-14-11)5-8-2-3-9(12)4-10(8)13/h2-4,6-7,17H,5H2,1H3
• InChI Key: BAFURGCWSQPPTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN(N=N1)CC2=C(C=C(C=C2)Cl)Cl)O
• Molecular Formula: C11H11Cl2N3O
• Molecular Weight: 272.13 g/mol
• CAS No.: 1443291-21-1

Description

This compound is a pharmaceutical secondary standard. It is also known as Miconazole Nitrate impurity G (PhEur) as Nitrate. The empirical formula is C18H14Cl4N2O · HNO3.

Molecular Structure Analysis

The molecular structure of this compound is based on structures generated from information available in ECHA’s databases. The molecular formula is C15H17Cl2N3O2. The molecular weight is 381.68.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a boiling point of 665.7°C at 760 mmHg and a melting point of 120-122°C. The InChI code is 1S/C11H10Cl2N2O/c12-8-1-2-9 (10 (13)5-8)11 (16)6-15-4-3-14-7-15/h1-5,7,11,16H,6H2.

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes involved in critical biological processes .

Mode of Action

Compounds with similar structures have been known to inhibit specific enzymes, thereby disrupting the normal functioning of the target organism .

Biochemical Pathways

Similar compounds have been known to interfere with the synthesis of critical biomolecules, thereby affecting the overall metabolic processes .

Result of Action

Similar compounds have been known to cause significant changes at the molecular and cellular levels, leading to the disruption of normal biological processes .

Action Environment

Environmental factors such as temperature, ph, and presence of other compounds can significantly affect the action of similar compounds .

Biochemical Analysis

Biochemical Properties

1-{1-[(2,4-dichlorophenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol plays a significant role in biochemical reactions due to its unique structure. It interacts with several enzymes and proteins, including cytochrome P450 enzymes, which are crucial for drug metabolism. The compound’s triazole ring can form hydrogen bonds and π-π interactions with amino acid residues in enzyme active sites, influencing enzyme activity and stability. Additionally, the dichlorophenyl group can engage in hydrophobic interactions, further stabilizing the enzyme-compound complex .

Cellular Effects

The effects of this compound on cellular processes are profound. It has been observed to modulate cell signaling pathways, particularly those involving kinases and phosphatases. This modulation can lead to changes in gene expression, affecting cellular metabolism and function. For instance, the compound can inhibit certain kinases, leading to reduced phosphorylation of target proteins and altered cellular responses . Additionally, it can influence cellular metabolism by interacting with metabolic enzymes, thereby affecting the flux of metabolites through various pathways .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to enzyme active sites, either inhibiting or activating them. The triazole ring’s ability to form stable interactions with amino acid residues is crucial for its inhibitory effects on enzymes like cytochrome P450 . Furthermore, the compound can alter gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional landscape of the cell .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over various time frames. The compound is relatively stable, but its activity can diminish over time due to degradation processes. Long-term studies have shown that it can have sustained effects on cellular function, particularly in in vitro settings . In in vivo studies, the compound’s effects can vary depending on the duration of exposure and the biological system being studied .

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At lower doses, the compound can exert beneficial effects, such as modulating enzyme activity and improving metabolic function. At higher doses, it can become toxic, leading to adverse effects such as liver damage and altered metabolic profiles . Threshold effects have been observed, indicating that there is a fine balance between therapeutic and toxic doses .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is primarily metabolized by cytochrome P450 enzymes, which introduce hydroxyl groups to increase its solubility and facilitate excretion . The compound can also interact with other metabolic enzymes, affecting the levels of various metabolites and altering metabolic flux through different pathways .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transport proteins and binding proteins. These interactions can influence the compound’s localization and accumulation in specific cellular compartments . The dichlorophenyl group plays a crucial role in these interactions, enhancing the compound’s affinity for hydrophobic binding sites .

Subcellular Localization

The subcellular localization of this compound is influenced by its chemical structure. The compound can be found in various cellular compartments, including the cytoplasm, nucleus, and mitochondria . Its localization is often directed by specific targeting signals and post-translational modifications, which ensure that it reaches the appropriate cellular sites to exert its effects .